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Compound of Interest

Compound Name: m-PEG4-SH

Cat. No.: B1394865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for m-PEG4-
SH (methoxy-PEG4-thiol), a commonly used reagent in bioconjugation, drug delivery, and

nanotechnology. The following sections detail the potential hazards, handling procedures, and

emergency responses associated with this compound, compiled from available Safety Data

Sheets (SDS).

Chemical Identification and Properties
m-PEG4-SH is a polyethylene glycol derivative containing a terminal thiol group. This functional

group allows for covalent attachment to various molecules and materials.

Identifier Value

Chemical Name
(1-Mercapto-2,5,8,11-tetraoxatridecan-13-

yl)methane

Synonyms
m-PEG4-thiol, Methoxy-PEG4-thiol, 2-[2-[2-(2-

methoxyethoxy)ethoxy]ethoxy]ethanethiol

CAS Number 163832-05-9

Molecular Formula C9H20O4S

Molecular Weight 224.32 g/mol
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Hazard Identification
According to available safety data sheets, m-PEG4-SH is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] However, as with any chemical reagent, it should be handled with

care. The toxicological properties have not been thoroughly investigated.[1]

GHS Classification: Not a hazardous substance or mixture.[1]

Pictogram Hazard Statement Precautionary Statement

Not Applicable Not Applicable Not Applicable

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of m-PEG4-SH and ensure the

safety of laboratory personnel.

Aspect Recommendation

Handling
Avoid contact with skin and eyes.[1] Use in a

well-ventilated area.[1]

Storage
Store at -18°C to -5°C in a dry and dark place.

[1][2][3]

Incompatible Materials Strong oxidizing agents.[1]

Exposure Controls and Personal Protection
To minimize potential exposure, appropriate personal protective equipment (PPE) should be

worn when handling m-PEG4-SH.
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Protection Type Recommendation

Eye/Face Protection Use chemical safety goggles.[1]

Skin Protection Wear common chemical-resistant gloves.[1]

Respiratory Protection

Not required under normal use conditions with

adequate ventilation.[4] Avoid inhalation of

vapor or gas.[1]

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practices.[4] Wash hands

before breaks and at the end of the workday.

First-Aid Measures
In case of accidental exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[1]

Skin Contact Wash off with soap and plenty of water.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

[5]

Fire-Fighting Measures
In the event of a fire involving m-PEG4-SH, the following measures should be taken.
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1]

Hazardous Combustion Products Carbon oxides.[1]

Special Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.[1]

Accidental Release Measures
For spills of m-PEG4-SH, the following steps should be followed to ensure safety and proper

cleanup.
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Accidental Release Workflow for m-PEG4-SH

Spill Occurs

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles)

Absorb with Inert Material
(e.g., vermiculite, dry sand)

Collect and Place in a
Chemical Waste Container

Clean the Spill Area

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of m-PEG4-SH.

Stability and Reactivity
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Understanding the stability and reactivity of m-PEG4-SH is essential for safe storage and

handling.

Aspect Information

Chemical Stability
Stable under recommended storage conditions.

[4]

Conditions to Avoid High temperatures.[1]

Incompatible Materials Strong oxidizing agents.[1]

Hazardous Decomposition Products Carbon oxides under fire conditions.[1]

This guide is intended to provide key safety information for m-PEG4-SH and should be used in

conjunction with the full Safety Data Sheet provided by the manufacturer. Always follow

established laboratory safety protocols and exercise caution when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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